Cas no 63893-54-9 (N-benzyl-2-methylthieno2,3-dpyrimidin-4-amine)

• Product Name: N-benzyl-2-methylthieno2,3-dpyrimidin-4-amine
• CAS No: 63893-54-9
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• CID: 1662134
• PubChem ID: 2238994
• Update Time: 2025-04-21

N-benzyl-2-methylthieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, 2-methyl-N-(phenylmethyl)-
• N-benzyl-2-methylthieno2,3-dpyrimidin-4-amine
• SR-01000908365-1
• SR-01000908365
• 63893-54-9
• N-benzyl-2-methylthieno[2,3-d]pyrimidin-4-amine
• Z87002282
• AKOS000811841
• F1174-2919

• Inchi： 1S/C14H13N3S/c1-10-16-13(12-7-8-18-14(12)17-10)15-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,15,16,17)
• InChI Key： MRDUCVNDIZYFCZ-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC(C)=NC=2NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08319
• Monoisotopic Mass: 255.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines